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Compound of Interest

Compound Name: Z-Dap-OH

Cat. No.: B554793 Get Quote

An In-Depth Exploration of the Physicochemical Properties and Applications of Nα-Z-L-2,3-

Diaminopropionic Acid

For scientists and professionals in the field of drug development and peptide chemistry, a

thorough understanding of specialized amino acid building blocks is paramount. Among these,

Z-Dap-OH, or Nα-Z-L-2,3-diaminopropionic acid, serves as a critical component in the

synthesis of complex peptides and peptidomimetics. This guide provides a detailed overview of

its core characteristics, practical applications, and essential technical data.

Core Molecular Attributes
Z-Dap-OH is a derivative of the non-proteinogenic amino acid L-2,3-diaminopropionic acid

(Dap). The "Z" in its nomenclature refers to the benzyloxycarbonyl (Cbz) protecting group

attached to the alpha-amino group. This strategic protection is crucial for its use in stepwise

peptide synthesis, allowing for selective deprotection and coupling reactions.

The fundamental molecular details are summarized below:
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Property Value Source(s)

Molecular Formula C11H14N2O4 [1][2]

Molecular Weight 238.24 g/mol [1][3][4]

IUPAC Name

(2S)-3-amino-2-

(phenylmethoxycarbonylamino

)propanoic acid

[1]

CAS Number 35761-26-3 [1][2][3]

A visual representation of the Z-Dap-OH structure is provided below:

Caption: 2D Chemical Structure of Z-Dap-OH.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Z-Dap-OH is essential for

its handling, storage, and application in experimental workflows.

Property Value Source(s)

Appearance White crystalline solid

Melting Point ~240 °C (decomposes) [4]

Optical Activity
[α]20/D −39±1°, c = 1% in 1 M

HCl

Solubility Soluble in dilute acid [4]

Storage

Keep in a dark place, sealed in

dry conditions at room

temperature.

[4]

Applications in Research and Development
Z-Dap-OH is a valuable building block in synthetic organic chemistry, particularly in the field of

peptide science. Its bifunctional nature, possessing both a protected alpha-amino group and a
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free beta-amino group, allows for diverse synthetic strategies.

Key Applications Include:

Synthesis of Peptides with Unnatural Amino Acids: It is an important building block for

creating peptides containing Dap residues.[4] This is particularly relevant in the synthesis of

peptide-based drugs and probes where the introduction of non-proteinogenic amino acids

can enhance stability, bioactivity, and conformational properties.

Precursor to Bioactive Molecules: Z-Dap-OH is a precursor for the synthesis of complex

natural products and their analogs, such as bleomycins, edeines, and tuberactinomycins.[4]

These compounds often exhibit potent antimicrobial or antitumor activities.

Development of Peptidomimetics: The unique stereochemistry and functional groups of Z-
Dap-OH make it a suitable scaffold for the design and synthesis of peptidomimetics, which

are compounds that mimic the structure and function of natural peptides but with improved

pharmacological properties.

Experimental Protocol: Incorporation of Z-Dap-OH
in Solid-Phase Peptide Synthesis (SPPS)
The following is a generalized protocol for the incorporation of Z-Dap-OH into a peptide

sequence using standard Fmoc-based solid-phase peptide synthesis (SPPS).

Workflow for Z-Dap-OH Coupling in SPPS

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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